![molecular formula C26H18FNO5 B15106889 (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate](/img/structure/B15106889.png)
(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate
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Description
The compound “(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate” is a structurally complex molecule featuring a benzofuran core conjugated with an indole derivative via a methylidene bridge. The 4-fluorobenzoate ester at the 6-position of the benzofuran introduces electron-withdrawing properties, which may influence its physicochemical behavior and biological interactions.
Properties
Molecular Formula |
C26H18FNO5 |
|---|---|
Molecular Weight |
443.4 g/mol |
IUPAC Name |
[(2E)-2-[(5-methoxy-1-methylindol-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-fluorobenzoate |
InChI |
InChI=1S/C26H18FNO5/c1-28-14-16(21-12-18(31-2)8-10-22(21)28)11-24-25(29)20-9-7-19(13-23(20)33-24)32-26(30)15-3-5-17(27)6-4-15/h3-14H,1-2H3/b24-11+ |
InChI Key |
CDPUQQUCSWXIIK-BHGWPJFGSA-N |
Isomeric SMILES |
CN1C=C(C2=C1C=CC(=C2)OC)/C=C/3\C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC=C(C=C5)F |
Canonical SMILES |
CN1C=C(C2=C1C=CC(=C2)OC)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC=C(C=C5)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate typically involves multi-step organic reactions. One common synthetic route includes the following steps:
Formation of the Indole Moiety: The indole ring can be synthesized through Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.
Benzofuran Ring Formation: The benzofuran ring can be synthesized via the cyclization of ortho-hydroxyaryl ketones with suitable electrophiles.
Coupling Reaction: The indole and benzofuran intermediates are coupled using a suitable base and solvent to form the desired product.
Esterification: The final step involves the esterification of the coupled product with 4-fluorobenzoic acid using a dehydrating agent like DCC (dicyclohexylcarbodiimide).
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions
(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: The compound can undergo nucleophilic substitution reactions, especially at the fluorobenzoate ester moiety.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in dry ether.
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols or amines.
Substitution: Formation of substituted indole or benzofuran derivatives.
Scientific Research Applications
(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate has several applications in scientific research:
Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its unique structure and biological activity.
Organic Synthesis: Used as a building block for the synthesis of more complex molecules.
Biological Studies: Investigated for its interactions with biological targets, including enzymes and receptors.
Material Science: Explored for its potential use in the development of novel materials with specific properties.
Mechanism of Action
The mechanism of action of (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate involves its interaction with specific molecular targets. The indole moiety is known to interact with various enzymes and receptors, potentially modulating their activity. The benzofuran ring may contribute to the compound’s binding affinity and specificity. The fluorobenzoate ester can enhance the compound’s stability and bioavailability.
Comparison with Similar Compounds
Structural Comparisons
The compound shares key structural features with indole- and benzofuran-based derivatives, as exemplified by the following analogs:
Key Observations :
- The target compound’s indole and benzofuran hybrid structure distinguishes it from simpler indole-carboxamide derivatives in , which lack the fused benzofuran system.
- The 4-fluorobenzoate ester provides steric and electronic similarities to fluorinated indole derivatives (e.g., 5-fluoroindole in ), which are known to enhance metabolic stability and binding affinity in drug-like molecules .
- Compared to pesticide esters like metsulfuron methyl , the target lacks a sulfonylurea group but shares ester functionality, suggesting divergent applications (e.g., pharmaceuticals vs. agrochemicals).
Physicochemical Properties
Data from and allow indirect comparisons of key properties:
*Estimated based on structural formula.
Key Observations :
- Fluorine’s presence in both the target compound and analogs suggests shared strategies to modulate electronic properties and bioavailability.
Q & A
Q. What are the key considerations for optimizing the synthesis of this compound?
The synthesis of this compound requires careful control of reaction parameters such as temperature, solvent selection, and reaction time. For example, highlights that solvent polarity significantly impacts the yield of analogous benzofuran derivatives, with polar aprotic solvents (e.g., DMF) favoring higher yields. Additionally, catalytic systems (e.g., acid/base catalysts) must be tailored to stabilize intermediates during the formation of the methylidene bridge and benzofuran core . emphasizes the use of Bayesian optimization algorithms to systematically explore reaction conditions, reducing experimental iterations by prioritizing high-yield parameter combinations .
Q. Which spectroscopic techniques are most effective for structural characterization?
A combination of NMR (¹H, ¹³C, and 2D-COSY), FT-IR, and high-resolution mass spectrometry (HRMS) is essential. For example, demonstrates that ¹H NMR can confirm the (E)-configuration of the methylidene group via coupling constants (J ≈ 12–16 Hz for trans-alkenes), while FT-IR identifies carbonyl stretches (C=O) at ~1700–1750 cm⁻¹ in benzofuran and indole moieties . X-ray crystallography (as used in for Schiff base analogs) provides definitive stereochemical assignments but requires high-purity crystals .
Q. How can researchers ensure purity during synthesis?
Reverse-phase HPLC with UV detection (e.g., C18 column, acetonitrile/water gradient) is recommended for purity assessment. describes a similar approach for benzoxazole derivatives, where impurities from incomplete cyclization or side reactions are quantified at 254 nm . Recrystallization using mixed solvents (e.g., ethanol/water) is advised for bulk purification, as noted in for polycationic dye-fixatives .
Advanced Research Questions
Q. What computational methods are suitable for predicting the compound’s reactivity and stability?
Density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) can model the compound’s electronic structure, predicting sites prone to nucleophilic/electrophilic attack. suggests integrating DFT with machine learning to predict reaction pathways, particularly for optimizing the methylidene bridge formation . Molecular dynamics (MD) simulations (e.g., in GROMACS) can assess stability in biological matrices by analyzing hydrogen bonding and π-π stacking interactions with proteins .
Q. How can researchers resolve contradictions in spectroscopic data during structural validation?
Discrepancies between experimental and theoretical spectra often arise from dynamic effects (e.g., tautomerism). For example, notes that Schiff base compounds may exhibit keto-enol tautomerism, altering NMR chemical shifts. To resolve this, variable-temperature NMR or deuterium exchange experiments can identify labile protons . Additionally, cross-validating mass spectrometry data with isotopic patterns (via ’s HRMS protocols) ensures accurate molecular ion identification .
Q. What strategies are effective for studying structure-activity relationships (SAR) in analogs?
Systematic SAR studies require modular synthesis of analogs with substitutions on the indole (e.g., methoxy group position) and benzofuran rings (e.g., fluorobenzoate modifications). ’s multicomponent synthesis approach for indole-furan hybrids can be adapted to generate derivatives efficiently . Biological assays (e.g., enzyme inhibition or cellular uptake) paired with QSAR models (using descriptors like logP or polar surface area) can link structural features to activity .
Q. How should researchers design experiments to assess photostability and thermal degradation?
Accelerated stability studies under ICH guidelines (e.g., 40°C/75% RH for thermal stability, UV light for photolysis) are critical. ’s protocols for analyzing benzofuran derivatives under reflux conditions (e.g., 80°C in DMSO) can identify degradation products via LC-MS . For photostability, UV-Vis spectroscopy coupled with HPLC monitors λmax shifts and byproduct formation, as demonstrated in for antioxidant Schiff bases .
Methodological Tables
Q. Table 1. Key Reaction Parameters for Synthesis Optimization
| Parameter | Optimal Range | Impact on Yield | Reference |
|---|---|---|---|
| Solvent | DMF or THF | Polarity↑, Yield↑ | |
| Temperature | 60–80°C | Avoids side reactions | |
| Catalyst | p-TsOH (0.1–1 mol%) | Accelerates cyclization |
Q. Table 2. Common Analytical Techniques for Structural Validation
| Technique | Key Information Obtained | Example Application |
|---|---|---|
| 2D-NMR (COSY) | Proton-proton connectivity | Confirming indole substitution |
| X-ray Crystallography | Absolute stereochemistry | Resolving E/Z isomerism |
| HRMS | Exact mass (±0.001 Da) | Verifying molecular formula |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
